Diethyl 4-(2,5-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C31H35NO8
• Molecular Weight: 549.6 g/mol
• IUPAC Name: diethyl 4-(2,5-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C31H35NO8/c1-7-39-30(34)25-17(3)32-23-16-21(18-9-11-19(36-4)12-10-18)27(31(35)40-8-2)29(33)28(23)26(25)22-15-20(37-5)13-14-24(22)38-6/h9-15,21,26-27,32H,7-8,16H2,1-6H3
• InChI Key: NVYBJTMPIOUNAM-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=C(C=CC(=C3)OC)OC)C4=CC=C(C=C4)OC

Description

Diethyl 4-(2,5-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DMQDD, is a synthetic compound that has been widely studied for its potential applications in scientific research. It is a member of the quinoline family and is structurally similar to other quinoline derivatives, such as quinine and chloroquine. DMQDD has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of extensive investigation.

Mechanism of Action

The exact mechanism of action of Diethyl 4-(2,5-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, but it is thought to act through multiple pathways. One proposed mechanism is that this compound inhibits the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This compound has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that it may be a useful adjunct to traditional chemotherapy. This compound has also been shown to have neuroprotective effects, and studies have suggested that it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

Diethyl 4-(2,5-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, this compound has been shown to have a range of biochemical and physiological effects, which makes it a useful tool for studying these processes. However, there are also some limitations to the use of this compound in lab experiments. One limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained from experiments using this compound. Additionally, this compound has not been extensively studied in humans, which means that its safety and efficacy in humans is not well established.

Future Directions

There are several future directions for research on Diethyl 4-(2,5-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine the optimal dosage and administration of this compound for use in cancer treatment. Additionally, more research is needed to fully understand the mechanism of action of this compound, which may lead to the development of more effective treatments for a variety of diseases. Finally, studies are needed to determine the safety and efficacy of this compound in humans, which will be necessary for its eventual clinical use.

Synthesis Methods

The synthesis of Diethyl 4-(2,5-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a complex process that involves several steps. One common method for synthesizing this compound involves the reaction of 2,5-dimethoxyphenethylamine with 4-methoxybenzaldehyde to form an intermediate compound. This intermediate is then reacted with diethyl oxalate to yield this compound. Other methods for synthesizing this compound have also been reported in the literature.

Scientific Research Applications

Diethyl 4-(2,5-dimethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied for its potential applications in a variety of scientific research areas. One area of interest is its potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, and it has been suggested that it may be a useful adjunct to traditional chemotherapy. This compound has also been studied for its potential as a neuroprotective agent. It has been shown to have antioxidant and anti-inflammatory properties, and studies have suggested that it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.